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Compound of Interest

Compound Name: Bis(2-formylphenyl) Ether

Cat. No.: B1268485

Essential Safety and Handling Guide for Bis(2-
formylphenyl) Ether

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, operation, and disposal of Bis(2-formylphenyl) Ether (CAS: 49590-51-4),
also known as 2,2'-Diformyldiphenyl Ether or 2,2'-Oxydibenzaldehyde.

This document provides immediate and essential safety protocols, operational plans, and
disposal procedures for Bis(2-formylphenyl) Ether to ensure the safety of laboratory
personnel and compliance with regulatory standards.

I. Hazard Identification and Personal Protective
Equipment (PPE)

Bis(2-formylphenyl) Ether is classified as harmful if swallowed.[1] Due to its chemical
structure as an aromatic aldehyde and an ether, it should be handled with caution, assuming it
may also cause skin and eye irritation. Ethers are also known to potentially form explosive
peroxides over time.

Quantitative Data Summary
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Hazard Classification GHS Code Description

Acute Toxicity, Oral Category 4 Harmful if swallowed[1]

Recommended Personal Protective Equipment (PPE)

Protection Type Recommended PPE

Chemical safety goggles and a face shield are

Eye and Face Protection _
required.[1]

Chemical-resistant gloves (e.qg., Nitrile rubber)
) must be worn. Inspect gloves for integrity before
Hand Protection )
each use and dispose of them properly after

handling.[1]

A lab coat or chemical-resistant apron should be

Skin and Body Protection )
worn. Ensure full skin coverage.

Use in a well-ventilated area, preferably within a
) ) chemical fume hood. If ventilation is inadequate,
Respiratory Protection ] ] ]
a NIOSH-approved respirator with an organic

vapor cartridge is necessary.

Il. Operational Plan for Safe Handling

Adherence to the following step-by-step procedures is critical to minimize exposure and ensure
safe handling of Bis(2-formylphenyl) Ether.

[EEN

. Engineering Controls:

All handling of Bis(2-formylphenyl) Ether should be conducted in a certified chemical fume
hood to minimize inhalation of vapors or dust.
An eyewash station and safety shower must be readily accessible in the immediate work

area.
2. Handling Procedure:

Before use, read the Safety Data Sheet (SDS) thoroughly.[1]
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o Wear all required PPE as detailed in the table above.

e Avoid contact with skin, eyes, and clothing.[1]

e Avoid inhalation of vapor, mist, or dust.[1]

o Keep the container tightly closed when not in use and store it in a cool, dry, and well-
ventilated area, preferably under a nitrogen atmosphere.[1]

o Keep away from sources of ignition as a precautionary measure.[1]

» Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[1]

» Wash hands thoroughly with soap and water after handling.[1]

3. Emergency Procedures:

« If Swallowed: Immediately call a POISON CENTER or physician. Do not induce vomiting.[1]

o Skin Contact: Remove contaminated clothing and rinse the affected area with plenty of soap
and water.

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and
seek medical attention.

o Spills: In case of a spill, evacuate the area. Wear appropriate PPE and contain the spill using
an inert absorbent material. Collect the absorbed material into a sealed container for proper
disposal.

lll. Disposal Plan

Proper disposal of Bis(2-formylphenyl) Ether and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Chemical Disposal:

» Dispose of unused or waste Bis(2-formylphenyl) Ether as hazardous chemical waste.
» All disposals must be in accordance with local, regional, and national regulations.[1]
e Do not dispose of this chemical down the drain.

2. Contaminated Material Disposal:

» All materials that have come into contact with Bis(2-formylphenyl) Ether, including gloves,
absorbent pads, and empty containers, should be treated as hazardous waste.

o Place all contaminated materials in a clearly labeled, sealed, and appropriate hazardous
waste container.
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Experimental Workflow for Safe Handling

Workflow for Safe Handling of Bis(2-formylphenyl) Ether
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Caption: Workflow for the safe handling of Bis(2-formylphenyl) Ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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